Cas no 871012-92-9 (2-(4-ethynylphenyl)pyridine)

• Product Name: 2-(4-ethynylphenyl)pyridine
• CAS No: 871012-92-9
• MF: C₁₃H₉N
• MW: 179.217262983322
• CID: 4458658
• PubChem ID: 86084841
• Update Time: 2025-05-24

2-(4-ethynylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 2-(4-ETHYNYLPHENYL)-
• 871012-92-9
• 2-(4-Ethynylphenyl)pyridine
• 2-(4-acetylenylphenyl)pyridine
• SCHEMBL4906246
• AKOS040815739
• A1-32652
• F2167-5103
• ZBCIJCCTSYYNKM-UHFFFAOYSA-N
• EN300-1216580
• 2-(4-ethynylphenyl)pyridine

• Inchi： 1S/C13H9N/c1-2-11-6-8-12(9-7-11)13-5-3-4-10-14-13/h1,3-10H
• InChI Key： ZBCIJCCTSYYNKM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C#C)C=C2)=NC=CC=C1

Computed Properties

• Exact Mass: 179.073499291Da
• Monoisotopic Mass: 179.073499291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(4-ethynylphenyl)pyridine

Comprehensive Overview of 2-(4-Ethynylphenyl)pyridine (CAS No. 871012-92-9): Properties, Applications, and Innovations

2-(4-Ethynylphenyl)pyridine (CAS No. 871012-92-9) is a highly versatile organic compound that has garnered significant attention in recent years due to its unique structural and chemical properties. This compound, characterized by its pyridine and ethynylphenyl moieties, serves as a critical building block in various fields, including materials science, pharmaceuticals, and organic electronics. Its molecular formula, C₁₃H₉N, and distinct functional groups make it a valuable intermediate for synthesizing advanced materials and bioactive molecules.

One of the most compelling aspects of 2-(4-ethynylphenyl)pyridine is its role in the development of organic light-emitting diodes (OLEDs). Researchers have extensively explored its potential as a ligand or emitter due to its excellent electron-transporting capabilities and thermal stability. With the global OLED market projected to grow exponentially, driven by demand for flexible displays and energy-efficient lighting, this compound is poised to play a pivotal role in next-generation technologies. Users searching for "OLED materials" or "high-performance organic semiconductors" will find this compound highly relevant to their interests.

In addition to its applications in electronics, 2-(4-ethynylphenyl)pyridine is also a key intermediate in pharmaceutical research. Its pyridine ring offers a robust scaffold for drug design, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in targeting cancer therapeutics, aligning with the growing public interest in "precision medicine" and "targeted drug delivery." The compound's ability to undergo selective functionalization further enhances its utility in medicinal chemistry.

From a synthetic perspective, 2-(4-ethynylphenyl)pyridine (CAS No. 871012-92-9) is often synthesized via Sonogashira coupling, a widely used cross-coupling reaction in organic chemistry. This method allows for the efficient introduction of the ethynyl group, which is crucial for further derivatization. Chemists searching for "Sonogashira reaction examples" or "ethynyl-containing compounds" will find this compound an excellent case study. Its stability under various reaction conditions also makes it a preferred choice for laboratory-scale and industrial applications.

The compound's physicochemical properties, such as its melting point, solubility, and spectral characteristics, have been well-documented, making it a reliable candidate for quality-controlled processes. For instance, its UV-Vis absorption and fluorescence spectra are of particular interest to researchers working on photocatalysts and sensors. These attributes align with trending searches like "fluorescent probes" and "photoactive materials," underscoring its relevance in cutting-edge research.

Environmental and sustainability considerations are also driving interest in 2-(4-ethynylphenyl)pyridine. As industries shift toward greener chemistry, the compound's potential for use in renewable energy applications, such as dye-sensitized solar cells (DSSCs), has been explored. Its modular structure allows for tuning of electronic properties, making it adaptable to sustainable technologies. This resonates with users searching for "green chemistry innovations" or "eco-friendly materials."

In summary, 2-(4-ethynylphenyl)pyridine (CAS No. 871012-92-9) is a multifaceted compound with broad applicability across high-impact sectors. Its integration into OLEDs, pharmaceuticals, and sustainable technologies highlights its importance in modern science. By addressing user queries related to "advanced organic materials," "drug discovery intermediates," and "energy-efficient compounds," this overview provides a comprehensive and SEO-optimized resource for researchers and industry professionals alike.